ethyl 8-chloro-2-oxo-4-{[(thiophen-2-yl)methyl]amino}-1,2-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 8-chloro-2-oxo-4-(thiophen-2-ylmethylamino)-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C17H15ClN2O3S/c1-2-23-17(22)13-15(19-9-10-5-4-8-24-10)11-6-3-7-12(18)14(11)20-16(13)21/h3-8H,2,9H2,1H3,(H2,19,20,21)
• InChI Key: PBUQBYRLIPRHKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C(=CC=C2)Cl)NC1=O)NCC3=CC=CS3
• Molecular Formula: C17H15ClN2O3S
• Molecular Weight: 362.8 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom. It is considered to be a structural alert with the formula C4H4S. Quinolines are a class of organic compounds with the formula C9H7N. They are colorless hygroscopic liquids with a strong odor. Aged samples, if exposed to light, become yellow due to the formation of quinoline quinone.

Synthesis Analysis

Thiophene derivatives can be synthesized from enaminones via reactions with different nucleophiles and electrophiles. Quinolines can be synthesized using the Skraup synthesis, Doebner reaction, or Camps cyclization.

Molecular Structure Analysis

The molecular structure of thiophene and quinoline derivatives can be elucidated using techniques like 1H and 13C NMR spectroscopy.

Chemical Reactions Analysis

Thiophene and its derivatives are known to undergo various chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, reductions, and metal-catalyzed cross-coupling reactions.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action of thiophene and quinoline derivatives largely depends on their specific structures and functional groups. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with thiophene and quinoline derivatives depend on their specific structures and functional groups. Some derivatives may be harmful if swallowed, inhaled, or come into contact with skin. They may also pose environmental hazards.

Future Directions

Thiophene and quinoline derivatives are a topic of interest for medicinal chemists due to their wide range of therapeutic properties. Future research may focus on the synthesis and characterization of novel thiophene and quinoline moieties with wider therapeutic activity.